Cas no 1351621-18-5 (3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine)

• Product Name: 3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
• CAS No: 1351621-18-5
• MF: C₁₃H₁₈N₆O₂S
• MW: 322.386020183563
• CID: 5830541
• PubChem ID: 56765871
• Update Time: 2025-05-23

3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylsulfonylpiperazin-1-yl)-6-imidazol-1-ylpyridazine
• 3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine
• AKOS024541175
• 3-(4-(ethylsulfonyl)piperazin-1-yl)-6-(1H-imidazol-1-yl)pyridazine
• F6236-0002
• VU0538698-1
• 1351621-18-5

• Inchi： 1S/C13H18N6O2S/c1-2-22(20,21)19-9-7-17(8-10-19)12-3-4-13(16-15-12)18-6-5-14-11-18/h3-6,11H,2,7-10H2,1H3
• InChI Key： ITODWIVPZNWASE-UHFFFAOYSA-N
• SMILES： C1(N2CCN(S(CC)(=O)=O)CC2)=NN=C(N2C=NC=C2)C=C1

Computed Properties

• Exact Mass: 322.12119501g/mol
• Monoisotopic Mass: 322.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine

Comprehensive Overview of 3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine (CAS No. 1351621-18-5)

3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine (CAS No. 1351621-18-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a pyridazine core with piperazine and imidazole moieties, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in targeting signaling pathways for therapeutic interventions.

The molecular structure of 3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine includes a sulfonyl group, which enhances its binding affinity to biological targets. This feature is critical in modern drug design, where sulfonamide derivatives are widely explored for their pharmacological properties. The compound's CAS No. 1351621-18-5 serves as a unique identifier in chemical databases, facilitating its study in academic and industrial settings. Recent publications highlight its potential in modulating protein-protein interactions, a hot topic in precision medicine.

In the context of AI-driven drug discovery, 3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine has been analyzed using computational models to predict its bioactivity and pharmacokinetics. This aligns with the growing demand for in silico screening tools to accelerate R&D processes. The compound's imidazole ring is particularly noteworthy, as it is a common pharmacophore in FDA-approved drugs, underscoring its relevance in medicinal chemistry.

Another area of interest is the compound's potential application in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are exploring novel compounds that can modulate neuronal signaling pathways. The piperazine moiety in CAS No. 1351621-18-5 has been linked to neuroprotective effects in preclinical studies, making it a candidate for further investigation.

From a synthetic chemistry perspective, the preparation of 3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine involves multi-step reactions, including N-alkylation and sulfonylation. These methods are well-documented in peer-reviewed journals, ensuring reproducibility for researchers. The compound's stability under physiological conditions is another advantage, as it aligns with the pharmaceutical industry's focus on drug-like properties.

Environmental and safety considerations are also critical when working with 3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry shift toward green chemistry and sustainable practices.

In summary, 3-[4-(ethanesulfonyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyridazine (CAS No. 1351621-18-5) represents a promising compound with diverse applications in drug discovery and biochemical research. Its structural complexity and functional groups make it a valuable tool for scientists exploring new therapeutic avenues. As the field evolves, this compound is likely to remain a focal point in discussions about kinase inhibitors, neuroprotection, and computational drug design.